Cas no 2229004-59-3 (1-(3-bromo-4-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(3-bromo-4-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2229004-59-3
• MF: C₁₁H₈BrNO₂
• MW: 266.090722084045
• CID: 6181504
• PubChem ID: 165781342
• Update Time: 2025-05-20

1-(3-bromo-4-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-4-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile
• EN300-1904781
• 2229004-59-3

• Inchi： 1S/C11H8BrNO2/c12-9-3-7(1-2-10(9)15)11(6-13)4-8(14)5-11/h1-3,15H,4-5H2
• InChI Key： TWTKDWLBUFPSED-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1(C#N)CC(C1)=O)O

Computed Properties

• Exact Mass: 264.97384g/mol
• Monoisotopic Mass: 264.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.1Ų

Additional information on 1-(3-bromo-4-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile

1-(3-Bromo-4-Hydroxyphenyl)-3-Oxocyclobutane-1-Carbonitrile: A Comprehensive Overview

1-(3-Bromo-4-Hydroxyphenyl)-3-Oxocyclobutane-1-Carbonitrile, identified by the CAS number 2229004-59-3, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclobutane ring fused with a nitrile group and a substituted phenolic moiety. The presence of the bromine atom and hydroxyl group on the aromatic ring introduces additional complexity and reactivity, making it an intriguing subject for both academic and industrial research.

The synthesis of 1-(3-Bromo-4-Hydroxyphenyl)-3-Oxocyclobutane-1-Carbonitrile involves a series of carefully designed multi-step reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, ensuring higher yields and better purity. One notable approach involves the use of transition metal catalysts to facilitate key transformations, such as coupling reactions and cyclizations. These methods not only enhance the efficiency of synthesis but also pave the way for large-scale production, which is crucial for its potential commercial applications.

The compound's structural features make it an attractive candidate for exploring its biological activity. Recent studies have highlighted its potential as a lead compound in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The hydroxyl group on the aromatic ring plays a critical role in hydrogen bonding, which is essential for interactions with biological targets. Additionally, the nitrile group contributes to the molecule's stability and bioavailability, making it a promising scaffold for further modifications.

In terms of pharmacokinetics, 1-(3-Bromo-4-Hydroxyphenyl)-3-Oxocyclobutane-1-Carbonitrile exhibits favorable properties that make it suitable for systemic administration. Preclinical studies have demonstrated moderate absorption rates and acceptable metabolic stability, suggesting that it could be developed into an oral drug delivery system. Furthermore, its ability to penetrate cellular membranes efficiently enhances its potential efficacy in treating diseases at the cellular level.

The application of this compound extends beyond pharmacology. Its unique electronic properties make it a valuable component in materials science, particularly in the development of advanced polymers and sensors. Researchers have explored its use as a building block for constructing supramolecular assemblies, which are essential for creating stimuli-responsive materials. These materials have potential applications in environmental monitoring, medical diagnostics, and energy storage technologies.

Recent breakthroughs in computational chemistry have provided deeper insights into the molecular behavior of 1-(3-Bromo-4-Hydroxyphenyl)-3-Oxocyclobutane-1-Carbonitrile. Quantum mechanical simulations have revealed that the compound's electronic structure is highly sensitive to environmental factors, such as pH and temperature. This sensitivity can be exploited to design adaptive materials that respond dynamically to external stimuli.

In conclusion, 1-(3-Bromo-4-Hydroxyphenyl)-3-Oxocyclobutane-1-Carbonitrile (CAS No: 2229004-59-3) represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to fields ranging from medicine to materials science.